(3-Bromo-2-fluorophenyl)(2-chlorophenyl)methanol

• Molecular Formula: C13H9BrClFO
• Molecular Weight: 315.56 g/mol
• IUPAC Name: (3-bromo-2-fluorophenyl)-(2-chlorophenyl)methanol
• InChI: InChI=1S/C13H9BrClFO/c14-10-6-3-5-9(12(10)16)13(17)8-4-1-2-7-11(8)15/h1-7,13,17H
• InChI Key: PBXIOGFHMHHTET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C2=C(C(=CC=C2)Br)F)O)Cl

Description

(3-Bromo-2-fluorophenyl)(2-chlorophenyl)methanol is a useful research compound. Its molecular formula is C13H9BrClFO and its molecular weight is 315.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 1-chloro-2-iodobenzene (7.05 g, 29.6 mmol) in tetrahydrofuran (Volume: 15 mL) at −15° C. was added isopropylmagnesium chloride (17.24 mL, 34.5 mmol). The mixture was allowed to stir for 30 minutes, at which time 3-bromo-2-fluorobenzaldehyde (5 g, 24.63 mmol) was added. The reaction mixture was stirred overnight. The reaction was quenched with saturated aqueous NH4Cl. The reaction mixture was extracted with EtOAc (3×). The organics were combined, rinsed with brine, dried over Na2SO4, filtered, and concentrated to afford the title compound (7.5 g, 96%).